Cas no 102932-21-8 (4-(4-Azophenylazo)benzoate)

4-(4-Azophenylazo)benzoate structure
4-(4-Azophenylazo)benzoate structure
Product Name:4-(4-Azophenylazo)benzoate
CAS No:102932-21-8
MF:C19H14N4O2
MW:330.34006357193
CID:197016
PubChem ID:128215
Update Time:2025-04-19

4-(4-Azophenylazo)benzoate Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Azophenylazo)benzoate
    • 4-(4'-azophenylazo)benzoate
    • 4-[(4-phenyldiazenylphenyl)diazenyl]benzoic acid
    • 4-[(E)-{4-[(E)-phenyldiazenyl]phenyl}diazenyl]benzoic acid
    • 4-(4/'-azophenylazo)benzoate
    • 102932-21-8
    • SCHEMBL20307199
    • Inchi: 1S/C19H14N4O2/c24-19(25)14-6-8-16(9-7-14)21-23-18-12-10-17(11-13-18)22-20-15-4-2-1-3-5-15/h1-13H,(H,24,25)/b22-20+,23-21+
    • InChI Key: SMHVWTMFOULFKA-DQPVQCHKSA-N
    • SMILES: OC(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 330.11182
  • Monoisotopic Mass: 330.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 564.2°Cat760mmHg
  • Flash Point: 295°C
  • Refractive Index: 1.643
  • PSA: 86.74
  • LogP: 6.21560
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